Cas no 1337476-32-0 (1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine)

1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine is a substituted indole derivative featuring an ethyl group at the 7-position and an aminoethyl moiety at the 3-position of the indole core. This structural motif is of interest in medicinal chemistry and organic synthesis due to its potential as a building block for biologically active compounds. The ethyl substitution enhances lipophilicity, while the primary amine group provides a reactive handle for further functionalization. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound is typically handled under controlled conditions due to its sensitivity, requiring proper storage and handling protocols to maintain stability.
1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine structure
1337476-32-0 structure
Product Name:1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine
CAS No:1337476-32-0
MF:C12H16N2
MW:188.268842697144
CID:5706226
PubChem ID:76222691
Update Time:2025-05-24

1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1337476-32-0
    • 1-(7-ETHYL-1H-INDOL-3-YL)ETHAN-1-AMINE
    • EN300-1645377
    • 1H-Indole-3-MethanaMine, 7-ethyl-α-Methyl-
    • 1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine
    • Inchi: 1S/C12H16N2/c1-3-9-5-4-6-10-11(8(2)13)7-14-12(9)10/h4-8,14H,3,13H2,1-2H3
    • InChI Key: ARHZXNUEOWPPTP-UHFFFAOYSA-N
    • SMILES: N1C=C(C(C)N)C2C=CC=C(CC)C1=2

Computed Properties

  • Exact Mass: 188.131348519g/mol
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.8Ų

1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1645377-0.05g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
0.05g
$732.0 2023-06-04
Enamine
EN300-1645377-0.1g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
0.1g
$767.0 2023-06-04
Enamine
EN300-1645377-0.25g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
0.25g
$801.0 2023-06-04
Enamine
EN300-1645377-0.5g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
0.5g
$836.0 2023-06-04
Enamine
EN300-1645377-1.0g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
1g
$871.0 2023-06-04
Enamine
EN300-1645377-2.5g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
2.5g
$1707.0 2023-06-04
Enamine
EN300-1645377-5.0g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
5g
$2525.0 2023-06-04
Enamine
EN300-1645377-10.0g
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
10g
$3746.0 2023-06-04
Enamine
EN300-1645377-50mg
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
50mg
$732.0 2023-09-22
Enamine
EN300-1645377-100mg
1-(7-ethyl-1H-indol-3-yl)ethan-1-amine
1337476-32-0
100mg
$767.0 2023-09-22

Additional information on 1-(7-Ethyl-1h-indol-3-yl)ethan-1-amine

Comprehensive Overview of 1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1337476-32-0)

1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine, with the CAS number 1337476-32-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its indole core structure, is part of a broader class of bioactive molecules known for their potential therapeutic applications. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance drug-like properties such as bioavailability and target specificity.

The indole scaffold is a privileged structure in drug discovery, often found in compounds with neurological and anti-inflammatory activities. 1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine is no exception, with preliminary studies suggesting its relevance in modulating receptor interactions and enzyme inhibition. Its ethyl and amine substituents contribute to its unique physicochemical properties, making it a candidate for further exploration in central nervous system (CNS) disorders and metabolic diseases.

In the context of current trends, the demand for novel indole derivatives has surged due to their potential in addressing neurodegenerative conditions like Alzheimer's and Parkinson's disease. Users frequently search for terms such as "indole-based therapeutics" and "CAS 1337476-32-0 applications," reflecting the growing interest in this compound's pharmacological profile. Additionally, its role in precision medicine and personalized drug development aligns with the broader shift toward targeted therapies in modern healthcare.

From a synthetic perspective, 1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine is synthesized through multi-step organic reactions, often involving Fischer indole synthesis or palladium-catalyzed cross-coupling. These methods are optimized to achieve high yields and purity, critical for preclinical studies. The compound's logP and pKa values are carefully evaluated to ensure compatibility with blood-brain barrier penetration, a key consideration for CNS-targeting drugs.

Beyond its pharmaceutical potential, this compound is also studied for its chemical biology applications. For instance, it serves as a probe molecule to investigate signal transduction pathways or as a building block for more complex heterocyclic systems. Researchers often inquire about "1337476-32-0 suppliers" and "1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine synthesis protocols," highlighting its utility in both academic and industrial settings.

In summary, 1-(7-Ethyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1337476-32-0) represents a promising avenue for drug discovery and chemical research. Its structural features and functional groups make it a versatile candidate for addressing unmet medical needs, particularly in neurology and metabolism. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited